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Introduction
Diclazuril is a potent synthetic anticoccidial agent belonging to the benzeneacetonitrile class of

compounds. It is widely utilized in the poultry industry for the prevention and treatment of

coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria. This document

provides detailed application notes and protocols for the administration of Diclazuril in poultry

feed, intended for research and drug development purposes.

Mechanism of Action
Diclazuril is effective against various intracellular stages of Eimeria species, primarily targeting

the schizonts and gamonts.[1] Its mode of action involves inducing degenerative changes in

these developmental stages, characterized by a loss of internal structure, the appearance of

intracytoplasmic vacuoles, and incomplete merogony.[1] This ultimately disrupts the life cycle of

the parasite, preventing the formation and excretion of oocysts.[2] While the precise molecular

pathway is not fully elucidated, studies suggest that Diclazuril may interfere with mitochondrial

function, nucleic acid synthesis, and the expression of key parasitic enzymes such as enolase

and CDK-related kinase 2.[2][3][4]

Below is a conceptual diagram illustrating the known effects of Diclazuril on the Eimeria life

cycle.
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Caption: Conceptual diagram of Diclazuril's inhibitory action on the Eimeria life cycle.

Recommended Dosages and Administration
Diclazuril is typically administered to poultry through medicated feed for prophylactic control of

coccidiosis. The recommended inclusion rate may vary depending on the target poultry species

and the severity of the coccidial challenge.
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Parameter Recommendation Reference

Target Species

Broiler chickens, Chickens

reared for laying, Turkeys for

fattening

[5]

Administration Route Oral, via medicated feed [5]

Recommended Dosage (Feed)
1 ppm (1 mg Diclazuril per kg

of complete feed)
[6]

Alternative Dosage (Feed)
0.8 to 1.2 mg Diclazuril per kg

of complete feed
[7]

Administration (Water) 0.5 - 1 mg/L in drinking water [8][9]

Duration of Use (Feed)

Continuous use as the sole

ration from day one to

slaughter for broilers.

[10]

Experimental Protocols
Preparation of Medicated Feed
Objective: To achieve a homogenous mixture of Diclazuril in poultry feed at the target

concentration.

Materials:

Diclazuril premix (e.g., 0.5% concentration)[5]

Basal poultry feed (unmedicated)

A suitable quantity of feed ingredients for pre-mixing (20-25 kg)[5]

Industrial feed mixer

Procedure:
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Calculate the required amount of Diclazuril premix based on the target concentration (e.g., 1

ppm) and the total amount of feed to be prepared. For a 0.5% premix to achieve 1 ppm in

the final feed, 200g of premix is required per ton of feed.[5]

To ensure thorough dispersion, first, mix the calculated amount of Diclazuril premix with a

smaller portion of feed ingredients (20-25 kg).[5]

Incorporate this intermediate mix into the total batch of feed in an industrial mixer.

Mix for a sufficient duration to ensure a homogenous distribution of the Diclazuril.

Collect representative samples from different locations within the mixer to verify the

concentration and homogeneity of Diclazuril using an appropriate analytical method (e.g.,

HPLC).

Efficacy Evaluation in an Experimental Challenge Study
Objective: To evaluate the efficacy of Diclazuril in controlling coccidiosis in an experimental

setting.
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Day 1: Procure one-day-old chicks

Rear chicks in a coccidia-free environment
(provide unmedicated feed and water ad libitum)

Day 14: Randomly allocate chicks to experimental groups
(e.g., Uninfected-Untreated, Infected-Untreated, Infected-Treated)

Provide respective diets:
- Unmedicated feed to control groups

- Diclazuril-medicated feed to treated group

Day 16: Orally infect chicks in challenge groups with a known dose
of sporulated Eimeria oocysts (e.g., 5 x 10^4 oocysts/bird)

Daily monitoring for clinical signs
(mortality, morbidity, bloody diarrhea)

Day 21-23 (5-7 days post-infection):
- Euthanize a subset of birds from each group

- Perform intestinal lesion scoring

Collect fecal samples for oocyst counting
(e.g., days 5-9 post-infection)

Measure body weight and feed intake
(e.g., weekly and at the end of the trial)

Analyze data:
- Lesion scores

- Oocyst counts per gram of feces
- Body weight gain

- Feed conversion ratio

Conclusion on Efficacy

Click to download full resolution via product page

Caption: Experimental workflow for a Diclazuril efficacy trial in poultry.
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a) Intestinal Lesion Scoring:

At 5-7 days post-infection, euthanize a representative number of birds from each group.

Examine the intestines for gross lesions characteristic of different Eimeria species.

Score the lesions based on a standardized scale, such as the Johnson and Reid (1970)

method, which typically ranges from 0 (no lesions) to 4 (severe lesions).[3][11]

b) Oocyst Counting:

Collect fecal samples from each group for several consecutive days post-infection.

Use a quantitative technique, such as the McMaster method, to determine the number of

oocysts per gram of feces.[12][13]

c) Performance Parameters:

Measure body weight and feed consumption to calculate body weight gain and feed

conversion ratio.

Safety and Toxicity Evaluation
Objective: To assess the safety of Diclazuril administration in poultry.

Procedure:

Administer Diclazuril-medicated feed at the recommended dose (1x), and at multiples of the

recommended dose (e.g., 3x, 5x) to different groups of birds for an extended period.[7]

Include a control group receiving unmedicated feed.

Monitor the birds daily for any signs of toxicity, including changes in behavior, feed and water

intake, and mortality.[14]

At the end of the study, collect blood samples for hematological and serum biochemical

analysis.
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Conduct a thorough post-mortem examination, including histopathological evaluation of

major organs.

Pharmacokinetic Data
The following table summarizes key pharmacokinetic parameters of Diclazuril in broiler

chickens.

Parameter Value Condition Reference

Time to Peak Plasma

Concentration (Tmax)
~6 hours

Single oral dose of 1

mg/kg bw
[15]

Peak Plasma

Concentration (Cmax)
1.5 - 2.0 µg/mL

Single oral dose of 1

mg/kg bw
[15]

Elimination Half-life

(t1/2)
~50 hours

Single oral dose of 1

mg/kg bw
[15]

Elimination Half-life

(t1/2) of S-Diclazuril

Significantly longer

than R-Diclazuril

Racemic mixture

administration
[16]

Area Under the Curve

(AUC) of S-Diclazuril

Approximately 2 times

that of R-Diclazuril

Racemic mixture

administration
[16]

Analytical Methods
Determination of Diclazuril in Plasma and Tissues
Method: High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-

MS/MS)

Sample Preparation:

Plasma: Deproteinization with acetonitrile.[17]

Tissues: Homogenization and extraction with an organic solvent.[18]

Chromatographic Conditions (Example):
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Column: Reversed-phase C18[17][18]

Mobile Phase: Gradient elution with acetonitrile and an aqueous buffer (e.g., ammonium

acetate)[17][18]

Detection: Electrospray ionization in negative mode (ESI-) with multiple reaction monitoring

(MRM)[17]

Validation Parameters:

Limit of Quantification (LOQ) in plasma: 1 ng/mL[17]

Limit of Detection (LOD) in plasma: 0.03 ng/mL[17]

Conclusion
These application notes and protocols provide a comprehensive guide for the scientific

community to conduct research and development on Diclazuril for the control of coccidiosis in

poultry. Adherence to these detailed methodologies will ensure the generation of robust and

reproducible data for the evaluation of efficacy, safety, and pharmacokinetic properties of

Diclazuril formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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